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Chemical Profile of Ethyl Acetoacetate-d5

The table below summarizes the key identifiers and physical characteristics of ethyl acetoacetate-d5:

Property Details

CAS Number 55514-60-8 [1] [2]

Synonyms Ethyl acetylacetate-d5 [1]

Molecular
Formula

C6H5D5O3 [1]

Molecular
Weight

135.17 g/mol [1] [2]

Purity 99.22% [1]

Appearance Liquid, colorless to light yellow [1]

Storage Pure form: -20°C for 3 years or 4°C for 2 years. In solvent: -80°C for 6 months or

-20°C for 1 month. [1]
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Property Details

Application Deuterium-labeled tracer; internal standard for quantitative NMR, GC-MS, or LC-
MS [1]

Application Guidance

While specific protocols for ethyl acetoacetate-d5 are not available, the following points outline general

best practices for using deuterated internal standards, drawing on analytical principles [3] [4].

Sample Preparation Workflow: A generic workflow for sample preparation and analysis is illustrated

below. This can be adapted for methods where ethyl acetoacetate-d5 serves as the internal
standard.
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Internal Standardization: Add a known, precise amount of ethyl acetoacetate-d5 to your sample at

the earliest possible stage, ideally at the beginning of sample preparation. This corrects for losses
during extraction, concentration, and instrument variability [1].

Extraction Techniques: Liquid-liquid extraction (LLE) is a common and effective technique for
isolating analytes. A one-step LLE protocol can offer advantages such as simplified procedures,

reduced potential for handling errors, and higher recovery rates compared to multi-step methods [4].
Instrumental Analysis: The sample extract, containing both the target analytes and the internal

standard, is typically analyzed using Gas Chromatography or Liquid Chromatography coupled
with tandem Mass Spectrometry (GC-MS/MS or LC-MS/MS). The deuterated standard helps

correct for matrix effects and instrument drift [3] [1].

Handling and Safety

Solubility: Ethyl acetoacetate-d5 is soluble in water (50 mg/mL) [1].

Solution Preparation: For a 10 mM stock solution, 1.35 mg of the compound can be dissolved in 1
mL of solvent. The solution should be filtered through a 0.22 µm filter before use [1].

Stability: To prevent inactivation, aliquot the stock solution and avoid repeated freeze-thaw cycles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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